2-[(1-benzyl-6-oxo-1,6-dihydro-3-pyridinyl)carbonyl]-N-methyl-1-hydrazinecarbothioamide

• IUPAC Name: 1-[(1-benzyl-6-oxopyridine-3-carbonyl)amino]-3-methylthiourea
• InChI: InChI=1S/C15H16N4O2S/c1-16-15(22)18-17-14(21)12-7-8-13(20)19(10-12)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,17,21)(H2,16,18,22)
• InChI Key: PZQGGBKGGKATBI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)C1=CN(C(=O)C=C1)CC2=CC=CC=C2
• Molecular Formula: C15H16N4O2S
• DSSTOX Substance ID: DTXSID301114615
• Molecular Weight: 316.4 g/mol
• CAS RN: 242472-08-8

Description

The compound “2-[(1-benzyl-6-oxo-1,6-dihydro-3-pyridinyl)carbonyl]-N-methyl-1-hydrazinecarbothioamide” is an organic compound with the molecular formula C16H18N4O2S. It has an average mass of 330.405 Da and a monoisotopic mass of 330.115051 Da.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H18N4O2S/c1-2-17-16(23)19-18-15(22)13-8-9-14(21)20(11-13)10-12-6-4-3-5-7-12/h3-9,11H,2,10H2,1H3,(H,18,22)(H2,17,19,23). This code provides a detailed description of the molecule’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3. It has 6 hydrogen bond acceptors, 3 hydrogen bond donors, and 7 freely rotating bonds. Its ACD/LogP is 1.36. It has a polar surface area of 106 Å2 and a molar volume of 252.6±3.0 cm3.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. . .

Herbicidal Activity

• The compound’s structure diversity led to the identification of 3-(2-pyridyl)-benzothiazole-2-one as a promising herbicidal lead scaffold. .

Selective O-Benzylation

• A novel ternary system involving ZnO, ZnCl2, and N,N-diisopropylethylamine (DIEA) was highly effective for the selective O-benzylation of 2-oxo-1,2-dihydropyridines using substituted benzyl halides. .

Isoindolo[2,1-a]quinoline Derivatives

• Researchers synthesized a novel derivative, N-{2-[(3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetyl]phenyl}acetamide , belonging to the isoindolo[2,1-a]quinoline family. .

Mechanism of Action

Mode of Action

The carbonyl, hydrazine, and thioamide groups could potentially form hydrogen bonds or coordinate with metal ions in the active sites of enzymes .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. Given its structural features, it might interfere with enzymatic reactions involving hydrazine or thioamide groups .

Pharmacokinetics

Its molecular weight (316.38 Da ) suggests it could be orally bioavailable, as molecules under 500 Da typically have good absorption. The presence of polar groups might enhance solubility, but could also impact distribution and metabolism .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of specific target and pathway information .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, extreme pH or temperature could affect the compound’s structure and therefore its activity .